Cas no 1805025-91-5 (3-Bromo-5-fluoro-2-(trifluoromethyl)aniline)

• Product Name: 3-Bromo-5-fluoro-2-(trifluoromethyl)aniline
• CAS No: 1805025-91-5
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• CID: 4970543
• Update Time: 2023-08-24

3-Bromo-5-fluoro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrF4N/c8-4-1-3(9)2-5(13)6(4)7(10,11)12/h1-2H,13H2
• InChI Key： RNLXUCCEPMZWHS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 26